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Compound of Interest

Compound Name: Lithium aluminium deuteride

Cat. No.: B8685351 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Lithium Aluminum

Deuteride

Introduction
Lithium aluminum deuteride (LiAlD₄), also known as LAD, is the deuterated analogue of the

powerful reducing agent lithium aluminum hydride (LiAlH₄).[1] It is a versatile reagent in organic

synthesis, primarily utilized for the introduction of deuterium atoms into molecules and for

performing reductions with an isotopic label for mechanistic studies.[2] This document provides

a comprehensive overview of its core physical and chemical properties, experimental protocols,

and safety considerations, tailored for researchers, scientists, and professionals in drug

development.

Physical Properties
Lithium aluminum deuteride is typically a white to gray, odorless powder.[3] It is a hygroscopic

solid that is unstable in the presence of moisture.[3] Due to its high reactivity, it must be

handled with care, preferably under an inert atmosphere.[1]

Table 1: Physical Characteristics of Lithium Aluminum Deuteride
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Property Value Source(s)

Molecular Formula AlD₄Li [1][4][5]

Molecular Weight ~41.98 g/mol [4][6][7][8]

Appearance White to gray powder [3][9]

Density ~0.736 g/cm³ [4][6][7]

Melting Point 125 °C (decomposes) [4][5][6][10]

Flash Point < -30 °F (< -34.4 °C) [6]

Solubility

Soluble in diethyl ether and

tetrahydrofuran (THF).[1][3][4]

Slightly soluble in dibutyl ether.

[3] Insoluble in hydrocarbons

and dioxane.[3]

Chemical Properties
The chemical behavior of LiAlD₄ is dominated by its nature as a powerful reducing agent and a

source of deuteride ions (D⁻).

Table 2: Chemical Characteristics and Reactivity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://cymitquimica.com/cas/14128-54-2/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7218905.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7218905.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7218905.htm
https://www.chemical-suppliers.eu/enp/lithium-aluminum-deuteride-PX1438675
https://www.chembk.com/en/chem/Lithium%20aluminium%20deuteride
https://isotope.com/lithium-aluminum-deuteride-d4-dlm-356
https://datasheets.scbt.com/sc-257672.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Lithium-aluminum-deuteride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7218905.htm
https://www.chemical-suppliers.eu/enp/lithium-aluminum-deuteride-PX1438675
https://www.chembk.com/en/chem/Lithium%20aluminium%20deuteride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7218905.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7218905.aspx
https://www.chemical-suppliers.eu/enp/lithium-aluminum-deuteride-PX1438675
https://www.americanelements.com/lithium-aluminum-deuteride-14128-54-2
https://www.chemical-suppliers.eu/enp/lithium-aluminum-deuteride-PX1438675
https://cymitquimica.com/cas/14128-54-2/
https://datasheets.scbt.com/sc-257672.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7218905.htm
https://datasheets.scbt.com/sc-257672.pdf
https://datasheets.scbt.com/sc-257672.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8685351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Description Source(s)

Reactivity with Water

Reacts violently with water and

moisture, releasing flammable

deuterium gas and forming

lithium hydroxide and

aluminum hydroxide.[1][3][11]

Thermal Decomposition

Decomposes upon heating

above 125 °C.[3][12] The

decomposition proceeds in

stages, ultimately yielding

lithium deuteride (LiD),

aluminum metal, and

deuterium gas.[3]

Air Sensitivity

Stable in dry air at room

temperature but can be

hydrolyzed by moist air.[12][13]

May ignite spontaneously in air

at temperatures above 125 °C.

[3]

Reducing Agent

A very powerful reducing agent

used in organic synthesis to

reduce functional groups such

as esters, carboxylic acids,

and amides to the

corresponding alcohols and

amines.[2][11][14]

Incompatibilities

Reacts violently with acids,

alcohols, oxidizers, aldehydes,

ketones, and carbon dioxide.

[3][11] It should not be used

with halogenated solvents.[3]

Key Applications and Reaction Mechanisms
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The primary applications of lithium aluminum deuteride are in isotopic labeling and as a strong

reducing agent.

Deuterium Labeling
LiAlD₄ is an invaluable reagent for the site-specific incorporation of deuterium into organic

molecules. This is crucial for:

Mechanistic Studies: Tracking the path of a hydride in a reaction mechanism.

NMR Spectroscopy: Using deuterium as a spectroscopic probe.[1]

Metabolic Studies: Preparing deuterated drug candidates to study their metabolic pathways.

[2]

Reduction of Carbonyl Compounds
Similar to its protium counterpart, LiAlD₄ readily reduces a wide range of carbonyl-containing

functional groups. The general mechanism involves the nucleophilic attack of the deuteride ion

on the electrophilic carbonyl carbon.

Below is a generalized workflow for the reduction of an ester to a primary alcohol using LiAlD₄.
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Ester (RCOOR')
in Anhydrous Ether/THF

1) Lithium Aluminum Deuteride (LiAlD₄)
(Under Inert Atmosphere, e.g., N₂ or Ar)

 Add dropwise
at low temp (e.g., 0 °C)

Tetrahedral Intermediate

 Nucleophilic attack by D⁻

2) Aqueous Workup
(e.g., H₂O, dilute acid)

 After complete reaction

Deuterated Aldehyde (RCDO)
(transient)

 Elimination of LiOR'

 Further reduction

Deuterated Primary Alcohol (RCD₂OH)

 Protonation of alkoxide
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Preparation of Lithium Deuteride

Synthesis of LiAlD₄

Lithium Metal (Li)

Lithium Deuteride (LiD)

 700 °C

Deuterium Gas (D₂)

Reaction Slurry
(Stirring, inert atm.)

Aluminum Chloride (AlCl₃)
in Anhydrous Ether

Filtration
(to remove LiCl)

LiAlD₄ Solution
in Ether

Solvent Evaporation

Solid LiAlD₄
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Reacts Violently With Safe Handling Protocols

Lithium Aluminum Deuteride
(LiAlD₄)

Water / Moisture Acids Alcohols Oxidizers CO₂ Extinguishers Inert Atmosphere
(Ar, N₂) Dry Storage Full PPE Class D Extinguisher

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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